Cas no 1805218-82-9 (2-Bromomethyl-4-phenyl-3-(trifluoromethyl)pyridine)

• Product Name: 2-Bromomethyl-4-phenyl-3-(trifluoromethyl)pyridine
• CAS No: 1805218-82-9
• MF: C₁₃H₉BrF₃N
• MW: 316.116472959518
• CID: 4901524
• Update Time: 2025-11-05

2-Bromomethyl-4-phenyl-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromomethyl-4-phenyl-3-(trifluoromethyl)pyridine

• Inchi： 1S/C13H9BrF3N/c14-8-11-12(13(15,16)17)10(6-7-18-11)9-4-2-1-3-5-9/h1-7H,8H2
• InChI Key： VJHXRQVZSHMFIV-UHFFFAOYSA-N
• SMILES： BrCC1C(C(F)(F)F)=C(C=CN=1)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 264
• XLogP3: 4
• Topological Polar Surface Area: 12.9

Additional information on 2-Bromomethyl-4-phenyl-3-(trifluoromethyl)pyridine

Recent Advances in the Application of 2-Bromomethyl-4-phenyl-3-(trifluoromethyl)pyridine (CAS: 1805218-82-9) in Chemical Biology and Pharmaceutical Research

2-Bromomethyl-4-phenyl-3-(trifluoromethyl)pyridine (CAS: 1805218-82-9) is a versatile chemical intermediate that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its bromomethyl and trifluoromethyl functional groups, serves as a key building block for the synthesis of various biologically active molecules. Recent studies have explored its utility in the development of novel therapeutic agents, particularly in the areas of oncology, infectious diseases, and central nervous system disorders.

One of the most notable applications of 2-Bromomethyl-4-phenyl-3-(trifluoromethyl)pyridine is its role in the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and the trifluoromethyl group in this compound enhances the binding affinity and selectivity of the resulting inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against EGFR and HER2 kinases, which are often overexpressed in various cancers. The bromomethyl group facilitated further functionalization, enabling the introduction of additional pharmacophores to optimize drug-like properties.

In addition to its use in oncology, this compound has shown promise in the development of antimicrobial agents. Researchers have utilized its reactive bromomethyl group to synthesize analogs with enhanced activity against drug-resistant bacterial strains. A recent publication in Bioorganic & Medicinal Chemistry Letters highlighted the compound's utility in creating novel quinolone derivatives, which exhibited broad-spectrum antibacterial activity. The trifluoromethyl group was found to improve the metabolic stability of these derivatives, addressing a common challenge in antibiotic development.

The unique physicochemical properties of 2-Bromomethyl-4-phenyl-3-(trifluoromethyl)pyridine also make it a valuable tool in chemical biology. Its ability to act as a reactive handle for bioconjugation has been exploited in the design of targeted drug delivery systems. For instance, a 2022 study in ACS Chemical Biology described its use in the synthesis of antibody-drug conjugates (ADCs), where the compound served as a linker to attach cytotoxic payloads to monoclonal antibodies. This approach has the potential to improve the therapeutic index of cancer treatments by minimizing off-target effects.

Despite its promising applications, challenges remain in the scalable synthesis and purification of 2-Bromomethyl-4-phenyl-3-(trifluoromethyl)pyridine. Recent advances in flow chemistry and continuous manufacturing have addressed some of these issues, as reported in Organic Process Research & Development. These innovations have enabled more efficient production of the compound, paving the way for its broader adoption in pharmaceutical research.

In conclusion, 2-Bromomethyl-4-phenyl-3-(trifluoromethyl)pyridine (CAS: 1805218-82-9) represents a valuable scaffold in modern drug discovery and chemical biology. Its versatility, combined with recent methodological advancements, positions it as a key player in the development of next-generation therapeutics. Future research should focus on expanding its applications and optimizing its synthetic routes to meet the growing demands of the pharmaceutical industry.